Cas no 20651-76-7 (benzene, 1-butyl-3-nitro-)

• Product Name: benzene, 1-butyl-3-nitro-
• CAS No: 20651-76-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 864604
• Update Time: 2026-04-29

benzene, 1-butyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• benzene, 1-butyl-3-nitro-
• 1-butyl-3-nitrobenzene

• Inchi： InChI=1S/C10H13NO2/c1-2-3-5-9-6-4-7-10(8-9)11(12)13/h4,6-8H,2-3,5H2,1H3
• InChI Key： INMYTBBXRJWIOA-UHFFFAOYSA-N
• SMILES： CCCCC1=CC(=CC=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.09469
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.0699 (estimate)
• Melting Point: 1°C (estimate)
• Boiling Point: 281.75°C (estimate)
• Refractive Index: 1.5301 (estimate)
• PSA: 43.14

Additional information on benzene, 1-butyl-3-nitro-

Benzene, 1-Butyl-3-Nitro- (CAS No. 20651-76-7): Properties, Applications, and Market Insights

Benzene, 1-butyl-3-nitro- (CAS No. 20651-76-7) is a specialized organic compound with a unique molecular structure that combines a benzene ring with a butyl group and a nitro substituent. This compound has garnered significant attention in recent years due to its versatile applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. The growing demand for nitroaromatic compounds in research and industrial applications has made 1-butyl-3-nitrobenzene a subject of interest for scientists and manufacturers alike.

The chemical properties of benzene, 1-butyl-3-nitro- make it a valuable intermediate in organic synthesis. Its molecular formula, C₁₀H₁₃NO₂, indicates the presence of both hydrophobic (butyl) and electron-withdrawing (nitro) groups, which influence its reactivity. Recent studies have highlighted its potential as a building block for more complex molecules, particularly in the development of pharmaceutical intermediates and agrochemical formulations. Researchers are particularly interested in its behavior under different reaction conditions, as this knowledge can lead to more efficient synthetic pathways.

In the pharmaceutical industry, 1-butyl-3-nitrobenzene has shown promise as a precursor in the synthesis of various drug candidates. Its structural features make it suitable for modifications that can yield compounds with potential biological activity. The compound's stability and solubility characteristics are particularly advantageous in medicinal chemistry applications. Recent trends in drug discovery have increased the demand for such specialized intermediates, especially those that can contribute to the development of targeted therapies and small molecule drugs.

The agrochemical sector has also found applications for benzene, 1-butyl-3-nitro- in the development of new crop protection products. As the agricultural industry seeks more efficient and environmentally friendly solutions, compounds like this are being investigated for their potential as intermediates in the synthesis of novel pesticides and herbicides. The global push for sustainable agriculture has made research into such compounds particularly relevant, with many companies exploring their use in next-generation agrochemicals.

From a market perspective, the demand for nitro-substituted benzene derivatives like 1-butyl-3-nitrobenzene has been steadily increasing. Market analysts attribute this growth to several factors, including the expansion of the pharmaceutical industry in emerging economies and the continuous need for innovative agrochemical solutions. The compound's versatility and the growing interest in custom chemical synthesis have made it a valuable product in the fine chemicals market.

Recent advancements in analytical techniques have allowed for more detailed characterization of benzene, 1-butyl-3-nitro- and its derivatives. Modern spectroscopic methods, including NMR and mass spectrometry, have provided deeper insights into its molecular structure and properties. These technological developments have facilitated its use in more sophisticated applications and have improved quality control measures in its production.

Environmental considerations regarding nitroaromatic compounds have led to increased research into their biodegradation and environmental fate. While 1-butyl-3-nitrobenzene is not classified as a high-risk substance, the chemical industry has shown growing interest in understanding its environmental profile. This aligns with the broader trend of green chemistry and sustainable chemical production, which has become a priority for many manufacturers and research institutions.

The synthesis and production of benzene, 1-butyl-3-nitro- have seen technological improvements in recent years. Process optimization has led to higher yields and better purity levels, making the compound more accessible for various applications. These advancements have been particularly important for companies specializing in custom chemical manufacturing and for research institutions requiring high-quality intermediates for their studies.

In the field of material science, researchers have begun exploring potential applications of 1-butyl-3-nitrobenzene in the development of specialty polymers and functional materials. Its unique combination of aromatic and aliphatic characteristics, along with the reactive nitro group, makes it an interesting candidate for creating materials with specific properties. This aligns with current trends in smart materials development and nanotechnology applications.

Quality standards and regulatory aspects concerning benzene, 1-butyl-3-nitro- have become increasingly important as its applications expand. Manufacturers and users must adhere to strict quality control measures to ensure consistency and safety in its various applications. The compound's handling and storage requirements are typical for organic compounds of its class, with standard precautions recommended for laboratory and industrial use.

Future research directions for 1-butyl-3-nitrobenzene are likely to focus on expanding its applications in pharmaceutical development and exploring its potential in emerging technologies. The compound's versatility and the growing demand for specialized chemical intermediates suggest that its importance in various industries will continue to grow. As synthetic methodologies advance and new applications are discovered, benzene, 1-butyl-3-nitro- is expected to remain a valuable compound in the chemical landscape.

The global supply chain for nitro-substituted benzene derivatives has adapted to meet the changing demands of various industries. Suppliers of 1-butyl-3-nitrobenzene have implemented more sophisticated distribution networks to ensure reliable access for researchers and manufacturers worldwide. This has been particularly important given the increasing globalization of the chemical industry and the need for consistent quality across different markets.

In conclusion, benzene, 1-butyl-3-nitro- (CAS No. 20651-76-7) represents an important compound with diverse applications across multiple industries. Its unique chemical properties, combined with ongoing research into new applications, ensure its continued relevance in the chemical sector. As industries evolve and new technologies emerge, compounds like 1-butyl-3-nitrobenzene will play a crucial role in driving innovation and meeting the changing needs of various markets.